Cas no 64486-18-6 ((2Z)-{2-(Chloroacetyl)amino-1,3-thiazol-4-yl}(methoxyimino)acetic Acid)

• Product Name: (2Z)-{2-(Chloroacetyl)amino-1,3-thiazol-4-yl}(methoxyimino)acetic Acid
• CAS No: 64486-18-6
• MF: C₈H₈ClN₃O₄S
• MW: 277.684819221497
• MDL: MFCD00067025
• CID: 505965
• PubChem ID: 5858790
• Update Time: 2025-04-19

(2Z)-{2-(Chloroacetyl)amino-1,3-thiazol-4-yl}(methoxyimino)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid,2-[(chloroacetyl)amino]-a-(methoxyimino)-, (aZ)- (9CI)
• (2Z)-{2-[(CHLOROACETYL)AMINO]-1,3-THIAZOL-4-YL}(METHOXYIMINO)ACETIC ACID
• (Z)-[2-(Chloroacetamido)thiazole-4-yl]methoxyiminoacetic acid
• Tox21_113869
• (2Z)-(2-((CHLOROACETYL)AMINO)-1,3-THIAZOL-4-YL)(METHOXYIMINO)ACETIC ACID
• 2-(2-(2-Chloroacetamido)thiazol-4-yl)-2-(methoxyimino)acetic acid
• 2-(2-Chloroacetamidothiazol-4-yl)-(Z)-2-methoxyiminoacetic acid
• CHEMBL3185218
• EINECS 264-916-4
• UNII-X291RLA915
• SR-01000944941
• (2Z)-2-[2-[(2-chloroacetyl)amino]-1,3-thiazol-4-yl]-2-methoxyiminoacetic acid
• DTXCID2031580
• 64486-18-6
• CAS-64486-18-6
• 4-Thiazoleacetic acid, 2-((chloroacetyl)amino)-alpha-(methoxyimino)-, (Z)-
• (2Z)-(2-[(Chloroacetyl)amino]-1,3-thiazol-4-yl)(methoxyimino)acetic acid
• 4-THIAZOLEACETIC ACID, 2-((CHLOROACETYL)AMINO)-.ALPHA.-(METHOXYIMINO)-, (.ALPHA.Z)-
• SR-01000944941-1
• VS-01478
• 2-(2-chloroacetylaminothiazole-4-yl)-2-(z)-methoxyiminoacetic acid
• 4-Thiazoleacetic acid, 2-[(chloroacetyl)amino]-.alpha.-(methoxyimino)-, (Z)-
• 2-((2-CHLOROACETYL)AMINO)-.ALPHA.-(METHOXYIMINO)-4-THIAZOLEACETIC ACID
• SCHEMBL5442221
• NCGC00253754-01
• (Z)-2-(2-CHLOROACETYLAMINOTHIAZOL-4-YL)-2-METHOXYIMINOACETIC ACID
• MFCD00067025
• (Z)-(2-(CHLOROACETAMIDO)-4-THIAZOLYL)(METHOXYIMINO)ACETIC ACID
• 60846-17-5
• (Z)-2-[2-Chloroacetamido]-.alpha.-[methoxyimino]-4-thiazoleacetic acid
• (2Z)-2-[2-(2-chloroacetamido)-1,3-thiazol-4-yl]-2-(methoxyimino)acetic acid
• 4-THIAZOLEACETIC ACID, 2-((CHLOROACETYL)AMINO)-.ALPHA.-(METHOXYIMINO)-, (Z)-
• (2Z)-(2-[(Chloroacetyl)amino]-1,3-thiazol-4-yl)(methoxyimino)ethanoic acid #
• DTXSID1057791
• (Z)-2-(Chloroacetamido)-alpha-(methoxyimino)thiazol-4-acetic acid
• EINECS 262-471-0
• X291RLA915
• 4-THIAZOLEACETIC ACID, 2-((2-CHLOROACETYL)AMINO)-.ALPHA.-(METHOXYIMINO)-
• AKOS005171382
• 2-(2-(2-Chloroacetamido)thiazol-4-yl)-2-(methoxyimino)aceticacid
• (2Z)-{2-[(chloroacetyl)amino]-1,3-thiazol-4-yl}(methoxyimino)ethanoic acid
• 4-THIAZOLEACETIC ACID, 2-((CHLOROACETYL)AMINO)-.ALPHA.-(METHOXYIMINO)-
• BBL004025
• ALBB-005199
• STK177300
• 2-(Chloroacetamido)-alpha-(methoxyimino)thiazol-4-acetic acid
• (2Z)-{2-(Chloroacetyl)amino-1,3-thiazol-4-yl}(methoxyimino)acetic Acid

• MDL： MFCD00067025
• Inchi： 1S/C8H8ClN3O4S/c1-16-12-6(7(14)15)4-3-17-8(10-4)11-5(13)2-9/h3H,2H2,1H3,(H,14,15)(H,10,11,13)/b12-6-
• InChI Key： JVFVSVLCXCDOPD-SDQBBNPISA-N
• SMILES： ClCC(NC1=NC(/C(/C(=O)O)=N/OC)=CS1)=O

Computed Properties

• Exact Mass: 276.99200
• Monoisotopic Mass: 276.992404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: 1.4

Experimental Properties

• Density: 1.64
• Refractive Index: 1.66
• PSA: 129.12000
• LogP: 0.82850

(2Z)-{2-(Chloroacetyl)amino-1,3-thiazol-4-yl}(methoxyimino)acetic Acid Security Information

• Safety Instruction： 26-27-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides